Cas no 1934603-34-5 (5-(1H-pyrazol-4-yl)furan-2-carbaldehyde)

• Product Name: 5-(1H-pyrazol-4-yl)furan-2-carbaldehyde
• CAS No: 1934603-34-5
• MF: C₈H₆N₂O₂
• MW: 162.15
• CID: 5144033
• PubChem ID: 129983141
• Update Time: 2025-06-29

5-(1H-pyrazol-4-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(1H-pyrazol-4-yl)-
• EN300-745824
• 5-(1H-PYRAZOL-4-YL)FURAN-2-CARBALDEHYDE
• 1934603-34-5
• 5-(1H-pyrazol-4-yl)furan-2-carbaldehyde

• Inchi： 1S/C8H6N2O2/c11-5-7-1-2-8(12-7)6-3-9-10-4-6/h1-5H,(H,9,10)
• InChI Key： UZFJMHUOKLBCCM-UHFFFAOYSA-N
• SMILES： O1C(C2=CNN=C2)=CC=C1C=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.9Ų

Additional information on 5-(1H-pyrazol-4-yl)furan-2-carbaldehyde

5-(1H-pyrazol-4-yl)furan-2-carbaldehyde: A Comprehensive Overview

5-(1H-pyrazol-4-yl)furan-2-carbaldehyde is a fascinating compound with the CAS number 1934603-34-5. This molecule, also referred to as furanaldehyde with a pyrazole substituent, belongs to the class of heterocyclic compounds, which are widely studied in organic chemistry and pharmacology. The compound's structure consists of a furan ring fused with an aldehyde group and a pyrazole moiety, making it a unique example of a fused heterocyclic system.

The synthesis of 5-(1H-pyrazol-4-yl)furan-2-carbaldehyde has been explored through various methodologies, including substitution reactions and condensation processes. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, which are critical for its potential applications in drug discovery and material science. Researchers have also investigated the compound's reactivity under different conditions, revealing its propensity to undergo nucleophilic addition and cyclization reactions.

From a pharmacological perspective, 5-(1H-pyrazol-4-yl)furan-2-carbaldehyde has shown promising bioactivity in recent studies. It has demonstrated potential as an anticancer agent, with selective cytotoxicity against various cancer cell lines. Additionally, the compound exhibits antimicrobial properties, particularly against Gram-positive bacteria, which could make it a candidate for novel antibiotic development. Its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, has also been highlighted in recent research.

The structural versatility of 5-(1H-pyrazol-4-yl)furan-2-carbaldehyde allows for extensive modifications to enhance its bioavailability and efficacy. For instance, researchers have explored the incorporation of bulky substituents to improve drug-like properties, while others have focused on creating prodrug derivatives to mitigate toxicity. These modifications are part of ongoing efforts to optimize the compound for therapeutic applications.

In terms of spectroscopic analysis, 5-(1H-pyrazol-4-yl)furan-2-carbaldehyde exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated π-system. NMR studies have provided insights into its stereochemistry and dynamic behavior, while mass spectrometry has been instrumental in confirming its molecular formula and structural integrity.

Recent computational studies have shed light on the electronic properties of 5-(1H-pyrazol-4-yI)furanaldehyde, revealing its potential as a semiconductor material in organic electronics. This dual role as both a biologically active compound and an electronic material underscores its significance in contemporary chemical research.

In conclusion, 5-(1H-pyrazol-4-yI)furanaldehyde stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing challenges in drug discovery and materials science.